Cas no 666729-42-6 (1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]-)
666729-42-6 structure
Product Name:1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]-
CAS No:666729-42-6
MF:C21H18N2O4
MW:362.378625392914
CID:1711449
PubChem ID:57756512
Update Time:2025-04-21
1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]-
- 1-[5-[(6,7-Dimethoxy-4-quinolinyl)oxy]-1H-indol-1-yl]ethanone
- HYYSIZUQFPYRRU-UHFFFAOYSA-N
- SCHEMBL3899763
- 666729-42-6
- 6,7-Dimethoxy-4-[(1-acetyl-5-indolyl)oxy]quinoline
- DB-421384
-
- Inchi: 1S/C21H18N2O4/c1-13(24)23-9-7-14-10-15(4-5-18(14)23)27-19-6-8-22-17-12-21(26-3)20(25-2)11-16(17)19/h4-12H,1-3H3
- InChI Key: HYYSIZUQFPYRRU-UHFFFAOYSA-N
- SMILES: O(C1C=CN=C2C=C(C(=CC=12)OC)OC)C1C=CC2=C(C=CN2C(C)=O)C=1
Computed Properties
- Exact Mass: 362.12674
- Monoisotopic Mass: 362.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 62.58
1H-Indole, 1-acetyl-5-[(6,7-dimethoxy-4-quinolinyl)oxy]- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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